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Introduction

SKA-111 is a potent and selective positive gating modulator of the intermediate-conductance
calcium-activated potassium channel KCa3.1.[1][2][3][4] This channel is a key regulator of
membrane potential in T-lymphocytes and plays a critical role in T-cell activation, proliferation,
and cytokine production.[5][6][7][8] Upon T-cell receptor (TCR) engagement, an influx of
calcium (Ca2+) occurs, which in turn activates KCa3.1 channels. The subsequent efflux of
potassium (K+) ions hyperpolarizes the cell membrane, maintaining the electrochemical
gradient necessary for sustained Ca2+ influx and downstream signaling events that lead to T-
cell effector functions.[5][6][8]

These application notes provide detailed protocols for utilizing SKA-111 as a tool to investigate
T-cell function. The methodologies outlined below are synthesized from established T-cell
immunology protocols and the known properties of SKA-111.

Data Presentation: Quantitative Properties of SKA-
111

The following table summarizes the key quantitative parameters of SKA-111, facilitating its
effective use in experimental design.
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Parameter Value Species/Cell Type Reference
Human KCa3.1
EC50 for KCa3.1 '
o 111 +27 nM expressed in HEK293 [1103114]
Activation
cells
Human KCa channels
o ~123-fold selective for )
Selectivity expressed in HEK293 [1103114]
KCa3.1 over KCa2.3
cells
] ] Positive gating
Mechanism of Action N/A [1103114]

modulator

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of T-cell activation modulated by SKA-

111 and a general experimental workflow for studying its effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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